Conformational Flexibility and Receptor Potency: Diazepane vs. Piperazine
In a spirofused-amide histamine-3 receptor (H₃R) antagonist series, matched-pair compounds differing only in the N-cyclobutyl-diamine motif were compared. The 1,4-diazepane-containing analog (matched pair for 41e/41f) exhibited GTPγS IC₅₀ values of 3.6 nM and 2.6 nM, whereas the corresponding piperazine-containing analogs (41e and 41f) showed GTPγS IC₅₀ values of 13 nM and 21 nM, respectively [1]. This represents a 3.6-fold (13 vs. 3.6 nM) and 8.1-fold (21 vs. 2.6 nM) potency advantage for the seven-membered diazepane over the six-membered piperazine in this scaffold context. The authors attributed this difference to the altered spatial geometry and conformational flexibility of the larger diazepane ring, which enables a more favorable interaction with the receptor binding pocket [1]. Note: This is a class-level inference; the data are from a spirofused-amide scaffold, not from 2-(1,4-diazepan-1-yl)isonicotinic acid directly.
| Evidence Dimension | Functional antagonist potency at human histamine-3 receptor (H₃R) |
|---|---|
| Target Compound Data | Diazepane matched pair: GTPγS IC₅₀ = 3.6 nM and 2.6 nM |
| Comparator Or Baseline | Piperazine matched pair (41e): GTPγS IC₅₀ = 13 nM; (41f): GTPγS IC₅₀ = 21 nM |
| Quantified Difference | 3.6-fold (13/3.6) and 8.1-fold (21/2.6) improvement for diazepane over piperazine |
| Conditions | [³⁵S]GTPγS binding assay in CHO-K1 cells stably transfected with human H₃R (long form, 445 amino acids); results are average of n ≥ 2 with standard error <20% |
Why This Matters
Demonstrates that the seven-membered 1,4-diazepane ring can confer a quantifiable potency advantage over the six-membered piperazine ring in receptor-binding contexts, directly informing scaffold selection when designing analogs of a diazepane-containing lead.
- [1] Brown DG, Bernstein PR, Griffin A, et al. Discovery of Spirofused Piperazine and Diazepane Amides as Selective Histamine-3 Antagonists with in Vivo Efficacy in a Mouse Model of Cognition. J Med Chem. 2014;57(3):733-758. doi:10.1021/jm4014828. Specific data: page 748, Table 3 and surrounding text (lines 343–349). View Source
